Cas no 2680871-70-7 (tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate)

• Product Name: tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate
• CAS No: 2680871-70-7
• MF: C₁₆H₂₂Br₃NO₃
• MW: 516.062782764435
• CID: 6041911
• PubChem ID: 165927008
• Update Time: 2025-06-10

tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304721
• tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate
• 2680871-70-7

• Inchi： 1S/C16H22Br3NO3/c1-10(20-15(21)23-16(2,3)4)6-5-7-22-14-12(18)8-11(17)9-13(14)19/h8-10H,5-7H2,1-4H3,(H,20,21)
• InChI Key： WMEBRFLVVQDVIE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCCCC(C)NC(=O)OC(C)(C)C)Br)Br

Computed Properties

• Exact Mass: 514.91293g/mol
• Monoisotopic Mass: 512.91498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate

Introduction to tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate (CAS No. 2680871-70-7)

tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate, with the CAS number 2680871-70-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 2,4,6-tribromophenoxy moiety. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for further investigation.

The chemical structure of tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate can be described as follows: the tert-butyl carbamate group is attached to the nitrogen atom of a pentan-2-yl chain, which in turn is linked to a 2,4,6-tribromophenol ring through an ether linkage. The presence of the tert-butyl group provides steric protection to the amine functionality, enhancing the compound's stability under various conditions. The 2,4,6-tribromophenol moiety introduces significant halogenation, which can influence the compound's solubility and reactivity properties.

In terms of synthesis, tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate can be prepared through a multi-step process involving the bromination of phenol followed by etherification and subsequent carbamation. The detailed synthetic route often involves the use of advanced organic chemistry techniques and reagents to ensure high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing the environmental impact of its production.

The biological activity of tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate has been a focus of several studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug development. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas including cardiovascular diseases and neurological disorders.

One of the key areas where tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate has shown potential is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it could be developed into a novel therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate has also been investigated for its use in diagnostic imaging. The presence of bromine atoms in its structure makes it suitable for radiolabeling with isotopes such as bromine-76 or bromine-81m. Radiolabeled derivatives of this compound have shown promise as imaging agents for positron emission tomography (PET) and single-photon emission computed tomography (SPECT), providing valuable insights into disease progression and treatment efficacy.

The safety profile of tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before it can be advanced to clinical trials. Preclinical studies have also focused on optimizing its pharmacokinetic properties to ensure optimal bioavailability and minimal side effects.

In conclusion, tert-butyl N-[5-(2,4,6-tribromophenoxy)pentan-2-yl]carbamate (CAS No. 2680871-70-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents or diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for clinical use.